Cas no 1261459-95-3 (2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride)

• Product Name: 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride
• CAS No: 1261459-95-3
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• CID: 4992311
• Update Time: 2025-10-28

2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride

• Inchi： 1S/C14H7ClF4O2/c15-13(20)8-5-6-9(11(16)7-8)10-3-1-2-4-12(10)21-14(17,18)19/h1-7H
• InChI Key： MZSMIBPMLNMAKK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)F)C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride

2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride: A Comprehensive Overview

The compound 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride (CAS No. 1261459-95-3) is a highly specialized organic compound with significant applications in modern organic synthesis and materials science. This compound belongs to the class of aryl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a biphenyl system, where one phenyl ring is substituted with a fluoro group at the 2-position, and the other phenyl ring bears a trifluoromethoxy group at the 2'-position. The 4-carbonyl chloride group further enhances its reactivity and functional versatility.

The synthesis of 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride typically involves multi-step organic transformations, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and selective fluorination. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts, such as palladium(II) complexes, to facilitate coupling reactions that lead to the formation of the biphenyl core. These methods not only improve yield but also reduce the environmental footprint of the synthesis process.

One of the most notable applications of 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride is in the field of medicinal chemistry. The compound serves as an excellent electrophilic reagent for introducing aryl groups into various heterocyclic frameworks. This property has been exploited in the development of novel kinase inhibitors and other bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases, making them promising candidates for anticancer drug development.

In addition to its role in drug discovery, 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride has found applications in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. The presence of electron-withdrawing groups (fluoro and trifluoromethoxy) on the biphenyl system imparts unique electronic properties to the compound, which can be harnessed to design materials with tailored optical and electrical characteristics. For example, researchers have utilized this compound as a building block for constructing conjugated polymers with enhanced charge transport properties.

The reactivity of 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride is significantly influenced by its electronic structure. The fluoro and trifluoromethoxy groups are strong electron-withdrawing groups that deactivate the aromatic rings towards nucleophilic substitution while activating them towards electrophilic substitution. This dual reactivity makes the compound versatile in various organic transformations. Recent investigations have focused on understanding the mechanistic details of these reactions using computational chemistry tools, providing deeper insights into the reaction pathways and selectivity.

From an analytical standpoint, 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride can be characterized using a range of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods allow for precise determination of its molecular structure and purity. Advanced techniques like X-ray crystallography have also been employed to elucidate its three-dimensional molecular arrangement, which is crucial for understanding its physical properties and reactivity.

In conclusion, 2-Fluoro-2'-(trifluoromethoxy)biphenyl-4-carbonyl chloride (CAS No. 1261459-95-) stands out as a valuable building block in contemporary organic synthesis. Its unique structural features and versatile reactivity make it an indispensable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize synthetic routes for this compound, its significance in both academic and industrial settings is expected to grow further.